3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C12H16N4O3S/c1-2-3-9-14-15-12(20-9)13-8(17)6-7-16-10(18)4-5-11(16)19/h2-7H2,1H3,(H,13,15,17)
• InChI Key: HZICAAPRBDUIAP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(S1)NC(=O)CCN2C(=O)CCC2=O
• Molecular Formula: C12H16N4O3S
• Molecular Weight: 296.35 g/mol

Description

3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide, also known as TPPO, is a compound that has gained significant attention in the scientific research community due to its potential applications in various fields. TPPO is a synthetic compound that belongs to the class of pyrrolidinyl-thiadiazole derivatives. It has been found to exhibit various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide is not yet fully understood. However, it is believed to act by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress. This compound has also been found to modulate various signaling pathways involved in inflammation and cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, improve mitochondrial function, and enhance cognitive function. This compound has also been found to exhibit neuroprotective effects and promote the survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide is its ability to reduce oxidative stress and inflammation, making it a potential candidate for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer, as this compound has been found to exhibit significant antioxidant and anti-inflammatory properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Scientific Research Applications

3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use in the development of new drugs. This compound has been found to exhibit significant antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.